![molecular formula C13H12O3 B169622 4-Ethoxy-1-naphthoic acid CAS No. 19692-24-1](/img/structure/B169622.png)
4-Ethoxy-1-naphthoic acid
Overview
Description
4-Ethoxy-1-naphthoic acid is a chemical compound with the molecular formula C13H12O3 . It has a molecular weight of 216.24 and is a white to off-white solid .
Synthesis Analysis
The synthesis of 4-Ethoxy-1-naphthoic acid involves several steps. One method involves the use of oxalyl dichloride in dichloromethane at temperatures between 20 and 50°C . The reaction mixture is then condensed to afford 4-ethoxy-1-naphthalenecarbonyl chloride, which is added into a solution of 3-amino-2-pyridinecarboxylic acid and DIPEA in DMF at 0°C .Molecular Structure Analysis
The InChI code for 4-Ethoxy-1-naphthoic acid is 1S/C13H12O3/c1-2-16-12-8-7-11 (13 (14)15)9-5-3-4-6-10 (9)12/h3-8H,2H2,1H3, (H,14,15) . This indicates the presence of 13 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms in the molecule .Chemical Reactions Analysis
The chemical reactions involving 4-Ethoxy-1-naphthoic acid are complex and involve several steps. For example, the addition of a hydride anion to an aldehyde or ketone gives an alkoxide anion, which on protonation yields the corresponding alcohol .Physical And Chemical Properties Analysis
4-Ethoxy-1-naphthoic acid is a white to off-white solid . It has a molecular weight of 216.24 and a boiling point of approximately 447.8°C . The compound is soluble in water .Scientific Research Applications
Synthesis Techniques
4-Ethoxy-1-naphthoic acid, a derivative of naphthoic acid, has been explored in various synthesis techniques. For instance, research has delved into the carboxylation of hydroxyarens using metal alkyl carbonates, including the synthesis of hydroxynaphthoic acids. This method employs alkali metal salts of ethylcarbonic acid as a carboxylating reagent, presenting a new approach for synthesizing hydroxynaphthoic acids (Suerbaev et al., 2015).
Analytical Applications
In analytical chemistry, derivatives of naphthoic acid have been used as indicators or reagents. For example, 4-[Bis(carboxymethyl)aminomethyl]-3-hydroxy-2-naphthoic acid has been used as a fluorescent indicator for the complexometric titration of calcium and magnesium (Clements et al., 1971).
Biological and Chemical Properties
The study of microbial-derived hydroxynaphthoic acids, like 1,4-Dihydroxy-2-naphthoic acid, has revealed their role as aryl hydrocarbon receptor agonists/antagonists. These compounds exhibit anti-inflammatory activity and are important in understanding receptor-ligand interactions (Cheng et al., 2017). Additionally, 1-Hydroxy-4-sulpho-2-naphthoic acid has been proposed as a spectrophotometric reagent for iron determination, showcasing its utility in quantifying metal ions (Lajunen & Aitta, 1981).
Material Science and Liquid Crystal Research
In material science, derivatives of naphthoic acid have been explored for their properties in liquid crystalline materials. For example, compounds containing 6-alkoxy 2-naphthoic acid and Schiff base-ester show interesting mesomorphic behavior and are significant for developing novel liquid crystalline compounds (Thaker et al., 2012).
Photoreactivity and Polymer Science
The photo-Fries rearrangement of aromatic esters containing the naphthyl chromophore has been investigated for its potential in creating high-refractive-index polymers, which are valuable in optical applications like waveguiding and diffractive optics (Höfler et al., 2008).
Anticancer Research
In medical research, the synthesis of naphthoquinones, derived from 1,4-dihydroxy-2-naphthoic acid, has shown promising anticancer properties. These compounds exhibit cytotoxic activity against various cancer cell lines, highlighting their potential as therapeutic agents (Dang Thi et al., 2015).
Safety and Hazards
4-Ethoxy-1-naphthoic acid is classified as a warning substance according to the GHS07 pictogram . It may cause skin irritation (H315), serious eye damage (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
The specific molecular and cellular effects of 4-Ethoxy-1-naphthoic acid’s action are currently unknown
properties
IUPAC Name |
4-ethoxynaphthalene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3/c1-2-16-12-8-7-11(13(14)15)9-5-3-4-6-10(9)12/h3-8H,2H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOKDTARDWHVNDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20411735 | |
Record name | 4-ethoxynaphthalene-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20411735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxy-1-naphthoic acid | |
CAS RN |
19692-24-1 | |
Record name | 4-ethoxynaphthalene-1-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20411735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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